Cas no 3002501-38-1 (2-(Isopropylthio)dibenZo[b,d]furan)

• Product Name: 2-(Isopropylthio)dibenZo[b,d]furan
• CAS No: 3002501-38-1
• MF: C₁₅H₁₄OS
• MW: 242.336062908173
• CID: 6797256
• PubChem ID: 171366742
• Update Time: 2025-06-08

2-(Isopropylthio)dibenZo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• 3002501-38-1
• 2-(Isopropylthio)dibenZo[b,d]furan

• Inchi： 1S/C15H14OS/c1-10(2)17-11-7-8-15-13(9-11)12-5-3-4-6-14(12)16-15/h3-10H,1-2H3
• InChI Key： DKBJSGIOXMCJKT-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC2=C(C=1)C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 242.07653624g/mol
• Monoisotopic Mass: 242.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-(Isopropylthio)dibenZo[b,d]furan

Comprehensive Overview of 2-(Isopropylthio)dibenzo[b,d]furan (CAS No. 3002501-38-1): Properties, Applications, and Industry Relevance

2-(Isopropylthio)dibenzo[b,d]furan (CAS No. 3002501-38-1) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This heterocyclic molecule features a dibenzofuran core modified with an isopropylthio functional group, offering unique electronic and steric properties. Researchers are increasingly interested in its potential as a building block for high-performance materials and bioactive molecules, particularly in the development of OLED materials and small-molecule drugs.

The compound's molecular structure combines the planar aromatic system of dibenzofuran with the steric bulk of the isopropylthio moiety, creating interesting possibilities for molecular engineering. This characteristic makes 3002501-38-1 particularly valuable in designing charge-transport materials for organic electronics, where researchers are actively seeking compounds that can improve device efficiency and stability. Recent studies suggest potential applications in thermally activated delayed fluorescence (TADF) emitters, a hot topic in display technology research.

From a synthetic chemistry perspective, 2-(Isopropylthio)dibenzo[b,d]furan presents interesting challenges and opportunities. The thioether linkage offers stability while maintaining reactivity for further functionalization, making it a versatile intermediate. Pharmaceutical researchers are exploring its potential in kinase inhibitor development, as the dibenzofuran scaffold is known to interact with various biological targets. The compound's lipophilicity and molecular geometry make it particularly interesting for CNS drug discovery, addressing current demands in neurodegenerative disease research.

In material science applications, the 3002501-38-1 compound shows promise for developing organic semiconductors with improved charge mobility. Its extended π-conjugated system combined with the isopropylthio group's electron-donating properties creates an interesting balance of electronic characteristics. This has led to investigations into its use in perovskite solar cells as an interfacial modifier, responding to the growing interest in renewable energy technologies.

The commercial availability of 2-(Isopropylthio)dibenzo[b,d]furan has expanded in recent years to meet research demands. Suppliers typically offer the compound with >95% purity, suitable for most medicinal chemistry and materials science applications. Proper handling requires standard laboratory precautions, with storage recommendations emphasizing protection from light and moisture to maintain stability. Analytical characterization typically includes HPLC, NMR, and mass spectrometry to verify identity and purity.

Ongoing research continues to uncover new potential for CAS 3002501-38-1, particularly in emerging fields like supramolecular chemistry and molecular machines. The compound's rigid framework and functional group versatility make it attractive for designing self-assembling systems. Additionally, its photophysical properties are being examined for potential bioimaging applications, addressing the need for new fluorescent probes in biological research.

From an environmental perspective, preliminary studies suggest 2-(Isopropylthio)dibenzo[b,d]furan demonstrates moderate biodegradability under certain conditions. Researchers are investigating its environmental fate as part of broader efforts to develop greener chemicals for industrial applications. The compound's stability profile makes it suitable for various catalytic systems, particularly in cross-coupling reactions that are fundamental to modern organic synthesis.

The intellectual property landscape surrounding 3002501-38-1 shows growing activity, with several patents filed in recent years covering its derivatives and applications. This reflects the compound's potential value in drug discovery and advanced materials development. Academic publications referencing this compound have increased steadily, particularly in journals focused on organic electronics and medicinal chemistry, indicating its rising importance in these fields.

Future research directions for 2-(Isopropylthio)dibenzo[b,d]furan likely include optimization of synthetic routes for large-scale production and further exploration of its structure-activity relationships. The compound's unique combination of features positions it well to address current challenges in both healthcare materials and energy-related applications, making it a molecule worth watching in coming years.